Cas no 62374-04-3 (Bicyclo[2.2.2]oct-2-ene-2-carboxaldehyde, 3-(3,4-dichlorophenyl)-)
![Bicyclo[2.2.2]oct-2-ene-2-carboxaldehyde, 3-(3,4-dichlorophenyl)- structure](https://www.kuujia.com/scimg/cas/62374-04-3x500.png)
62374-04-3 structure
Product name:Bicyclo[2.2.2]oct-2-ene-2-carboxaldehyde, 3-(3,4-dichlorophenyl)-
Bicyclo[2.2.2]oct-2-ene-2-carboxaldehyde, 3-(3,4-dichlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[2.2.2]oct-2-ene-2-carboxaldehyde, 3-(3,4-dichlorophenyl)-
- 3-(3,4-dichlorophenyl)bicyclo[2.2.2]oct-2-ene-2-carbaldehyde
- 62374-04-3
- SCHEMBL10734250
- 3-formyl-2-(3,4-dichlorophenyl)bicyclo[2,2,2]oct-2-ene
- DTXSID80603159
- VEHQVTZYRJRLIR-UHFFFAOYSA-N
-
- Inchi: InChI=1S/C15H14Cl2O/c16-13-6-5-11(7-14(13)17)15-10-3-1-9(2-4-10)12(15)8-18/h5-10H,1-4H2
- InChI Key: VEHQVTZYRJRLIR-UHFFFAOYSA-N
- SMILES: C1CC2CCC1C(=C2C3=CC(=C(C=C3)Cl)Cl)C=O
Computed Properties
- Exact Mass: 280.04232
- Monoisotopic Mass: 280.0421705g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Bicyclo[2.2.2]oct-2-ene-2-carboxaldehyde, 3-(3,4-dichlorophenyl)- Related Literature
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Xun-Hui Xu,Wen-Bin Liu,Xue Song,Li Zhou,Na Liu,Yuan-Yuan Zhu,Zong-Quan Wu Polym. Chem., 2021,12, 4838-4845
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Mengmeng Lan,Guodong Cui,Hongwei Zhang Org. Chem. Front., 2019,6, 3566-3574
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Shuai Hou,Lei Yang,Xian Zhao CrystEngComm, 2014,16, 7141-7148
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Boosa Venu,Bilakanti Vishali,Gutta Naresh,Velisoju Vijay Kumar,Medak Sudhakar,Ramineni Kishore,Jorge Beltramini,Muxina Konarova,Akula Venugopal Catal. Sci. Technol., 2016,6, 8055-8062
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